Cas no 93951-46-3 (2-Propanol,1-[(6-aminotrimethylhexyl)amino]- (9CI))
93951-46-3 structure
Product Name:2-Propanol,1-[(6-aminotrimethylhexyl)amino]- (9CI)
CAS No:93951-46-3
MF:C12H28N2O
MW:216.363523483276
CID:808736
PubChem ID:3023051
Update Time:2025-04-19
2-Propanol,1-[(6-aminotrimethylhexyl)amino]- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 2-Propanol,1-[(6-aminotrimethylhexyl)amino]- (9CI)
- 1-[(6-aminotrimethylhexyl)amino]propan-2-ol
- 1-[(7-amino-2,3-dimethylheptan-2-yl)amino]propan-2-ol
- NS00065741
- 1-((6-Aminotrimethylhexyl)amino)propan-2-ol
- EINECS 300-666-5
- DTXSID00916910
- 93951-46-3
-
- Inchi: 1S/C12H28N2O/c1-10(7-5-6-8-13)12(3,4)14-9-11(2)15/h10-11,14-15H,5-9,13H2,1-4H3
- InChI Key: VUPRLSYOWHGDBC-UHFFFAOYSA-N
- SMILES: OC(C)CNC(C)(C)C(C)CCCCN
Computed Properties
- Exact Mass: 216.220164
- Monoisotopic Mass: 216.220164
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 8
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 58.3
- XLogP3: 1.1
Experimental Properties
- Density: 0.911
- Boiling Point: 328.9°Cat760mmHg
- Flash Point: 152.7°C
- Refractive Index: 1.469
2-Propanol,1-[(6-aminotrimethylhexyl)amino]- (9CI) Related Literature
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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